Cas no 1176679-12-1 (4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 1176679-12-1
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 6366666
• PubChem ID: 82028794
• Update Time: 2025-05-25

4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one
• 2(3H)-Thiazolone, 4-(2-aminoethyl)-3-ethyl-
• 1176679-12-1
• EN300-6898303

• Inchi： 1S/C7H12N2OS/c1-2-9-6(3-4-8)5-11-7(9)10/h5H,2-4,8H2,1H3
• InChI Key： QFLPJFYTPXAKJF-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N(CC)C1=O

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 289.1±32.0 °C(Predicted)
• pka: 10.41±0.10(Predicted)

Additional information on 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one

Comprehensive Overview of 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS No. 1176679-12-1)

The compound 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS No. 1176679-12-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiazolone core and aminoethyl side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one has surged due to their versatility in designing small-molecule therapeutics. The compound’s CAS No. 1176679-12-1 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. Its structural motif is often compared to other thiazole derivatives, which are known for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules. 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one has been studied in this context, with researchers focusing on green chemistry approaches to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly and cost-effective production techniques, which are highly sought after in both academic and industrial settings.

The compound’s aminoethyl moiety is particularly noteworthy, as it introduces a reactive site that can be further functionalized. This feature has led to its use in the development of bioconjugates and proteomics tools, where precise molecular interactions are critical. Additionally, its thiazolone ring system is a common scaffold in enzyme inhibitors, making it a valuable asset for targeting specific biochemical pathways.

Another area of interest is the compound’s potential role in neuropharmacology. The aminoethyl group is structurally similar to neurotransmitters like dopamine and serotonin, which has prompted investigations into its effects on central nervous system targets. Such studies are part of a larger effort to address neurological disorders, a major focus of contemporary medical research.

From a technical standpoint, 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one is often characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and accurate structural confirmation, which are essential for reproducibility in research. The compound’s CAS No. 1176679-12-1 serves as a unique identifier, facilitating seamless collaboration across global research communities.

In summary, 4-(2-aminoethyl)-3-ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS No. 1176679-12-1) represents a multifaceted tool for scientific innovation. Its applications span drug discovery, bioconjugation, and neuropharmacology, among others. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and molecular design.